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Compound of Interest

Compound Name:
4-[(1,3-Dioxolan-4-

yl)methyl]morpholine

CAS No.: 161562-90-9

Cat. No.: B14266286

Get Quote

Executive Summary: The Dioxolane-Morpholine
Synergy in Synthesis
In modern drug development, the combination of 1,3-Dioxolane (a powerful, aprotic acetal

solvent) and N-Methylmorpholine (NMM; a non-nucleophilic tertiary amine base) is frequently

encountered in peptide coupling, heterocyclic formation, and as a solvating system for polar

intermediates.

While 1,3-dioxolane offers exceptional solubility for cationic species, its acetal backbone

renders it susceptible to acid hydrolysis and radical-induced peroxidation. Conversely, NMM

acts as an acid scavenger but introduces corrosivity and flammability hazards. This guide

synthesizes the safety profiles of these two critical reagents, addressing them both as

individual components and as a binary reaction system.

Critical Safety Thesis: The primary danger in this system is not merely the flammability of the

individual components, but the synergistic risk of peroxide concentration (from dioxolane)
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reacting with the oxidizable amine (NMM), leading to exothermic runaways or N-oxide

formation.

Physicochemical & Hazard Profile
The following data aggregates standard SDS metrics with experimental observations relevant

to process scaling.
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Parameter 1,3-Dioxolane
N-Methylmorpholine

(NMM)

Operational

Implication

CAS Number 646-06-0 109-02-4
Verify inventory

tracking.

Flash Point -6 °C (Closed Cup) 14 °C (Closed Cup)

High Fire Risk: Both

are Class IB

Flammables.

Grounding is

mandatory.

Boiling Point 74–75 °C 115–116 °C

Distillation of mixtures

requires careful

fractionation;

Dioxolane comes off

first.

pH Character
Neutral (unstable in

acid)
Basic (pKa ~ 7.4)

NMM stabilizes

Dioxolane against

acid hydrolysis.

GHS Classification
H225, H319, H360

(Repro Tox)

H225, H314

(Corrosive), H302

PPE Mismatch:

Dioxolane requires

repro-protection; NMM

requires anti-corrosive

gear.

Peroxide Former

Class B

(Concentration

Hazard)

Low Risk

Critical: Dioxolane

must be tested for

peroxides before

adding NMM.

Water Solubility Miscible Miscible

Aqueous workups will

partition both into the

water phase,

complicating waste

streams.
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Deep Dive: Reactive Chemistry & Mechanistic
Hazards
A. The Peroxide Threat (1,3-Dioxolane)
Unlike simple ethers, 1,3-dioxolane possesses a methylene bridge flanked by two oxygens.

This position is highly activated toward hydrogen atom abstraction by atmospheric oxygen.

Mechanism: The radical chain reaction forms a hydroperoxide at the C2 position.

The Danger: Upon evaporation or distillation, these hydroperoxides concentrate. If NMM is

added to a peroxide-laden solvent, the amine can catalytically decompose the peroxide,

triggering a rapid exotherm.

Figure 1: Autoxidation Mechanism of 1,3-Dioxolane
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Click to download full resolution via product page

Caption: Radical-mediated autoxidation of 1,3-dioxolane at the C2 position leading to explosive

hydroperoxides.

B. The Nitrosamine Vector (N-Methylmorpholine)
While NMM is a tertiary amine and cannot directly form a nitrosamine, it can contain secondary

amine impurities (morpholine) or undergo dealkylation under oxidative stress.

Regulatory Note: If used in steps involving nitrosating agents (e.g., sodium nitrite, acid

chlorides with nitrite traces), highly potent carcinogenic nitrosamines (N-nitrosomorpholine)

can form.
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Control: Use "High Purity" or "Sequencing Grade" NMM to ensure morpholine impurity is

<0.1%.

Operational Protocols: Safe Handling & Synthesis
Protocol A: Solvent Preparation & Drying
Context: Dioxolane is hygroscopic. Standard drying agents (sodium) are risky due to peroxide

sensitivity.

Peroxide Test (Mandatory):

Use commercially available semi-quantitative strips (e.g., Quantofix).

Limit: If >10 mg/L, do not distill. Treat with ferrous sulfate or pass through activated

alumina.

Drying:

Preferred: 3Å or 4Å Molecular Sieves (activated).

Avoid: Strong acids (induces polymerization/hydrolysis to formaldehyde) or

Sodium/Benzophenone (risk of radical initiation if peroxides are present).

The NMM Buffer:

In reactions sensitive to the slight acidity of hydrolyzed dioxolane, add 0.1% NMM prior to

adding sensitive reagents. This neutralizes trace formic acid generated by dioxolane

decomposition.

Protocol B: Waste Disposal
Segregation: Do not mix Dioxolane/NMM waste with oxidizing acids (Nitric/Perchloric) –

immediate fire hazard.

Labeling: Waste containers must be labeled "Flammable," "Corrosive" (due to NMM), and

"Peroxide Former" (due to Dioxolane).
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Emergency Response Decision Logic
In the event of a spill or fire involving this binary system, the response must account for both

the corrosive fumes of the amine and the explosive vapor of the ether.

Figure 2: Emergency Response Decision Tree

Incident Detected

Identify Type

FIRE SPILL / LEAK

Media: Alcohol-Resistant Foam / CO2
(Water jet may spread NMM)

Hazard: Toxic NOx & Formaldehyde

PPE: SCBA + Full Turnout Gear

Volume Check

Small (<500mL) Large (>500mL)

Absorb: Vermiculite or Sand
(NO combustible rags)

Evacuate Lab
Ventilate Fume Hoods

Call Hazmat
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Click to download full resolution via product page

Caption: Decision logic for incidents involving Dioxolane/NMM mixtures. Note the prohibition of

water jets.

Toxicology & PPE Selection
Personal Protective Equipment (PPE)
Standard nitrile exam gloves are insufficient for prolonged contact with 1,3-dioxolane.

Glove Selection:

Splash Contact: Nitrile (double gloved) – Breakthrough < 10 mins.

Immersion/Handling: Butyl Rubber or Silver Shield/4H (Laminate) – Breakthrough > 480

mins.

Respiratory: If handling outside a fume hood, a full-face respirator with Organic Vapor (OV)

cartridges is required. NMM has a low odor threshold but causes rapid olfactory fatigue.

Toxicological Endpoints[1][2][3][4][5][6][7]
Reproductive Toxicity (Dioxolane): Classified as Repr.[1][2] 1B (May damage the unborn

child).[2] Strict engineering controls (glove boxes/fume hoods) are mandatory for pregnant

personnel.

Corrosivity (NMM): Causes irreversible eye damage and skin burns. Immediate irrigation

(15+ mins) is the only effective first aid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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